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Cat. No.: B15137656

Audience: Researchers, scientists, and drug development professionals.

Introduction The B-cell lymphoma 2 (Bcl-2) family of proteins are central regulators of the
intrinsic apoptotic pathway. This family includes pro-survival members (e.g., Bcl-2, Bcl-xL, Mcl-
1) and pro-apoptotic members. The pro-apoptotic proteins are further divided into the
"effectors” (Bax, Bak) and the "BH3-only" proteins. BH3-only proteins, such as Bcl-2 interacting
killer (Bik), are critical initiators of apoptosis.[1] They are activated by various cellular stress
signals and function by neutralizing the pro-survival Bcl-2 proteins, thereby liberating Bax and
Bak to trigger mitochondrial outer membrane permeabilization (MOMP) and subsequent cell
death.[2][3]

Bik, the founding member of the BH3-only protein family, is primarily localized to the
endoplasmic reticulum (ER).[4][5] It induces apoptosis by mobilizing calcium from the ER to the
mitochondria and by directly engaging anti-apoptotic proteins, leading to the activation of the
mitochondrial apoptotic cascade. The pro-apoptotic function of Bik is dependent on its Bcl-2
homology 3 (BH3) domain, a short amphipathic alpha-helix that binds to a hydrophobic groove
on pro-survival Bcl-2 family members.

Synthetic peptides corresponding to the BH3 domains of proteins like Bik are invaluable tools
in cancer research and drug development. They can be used to study the molecular
interactions governing apoptosis, identify novel therapeutic targets, and serve as starting points
for the development of "BH3 mimetic" drugs. This document provides a detailed protocol for the
chemical synthesis and purification of the Bik BH3 peptide.
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Bik Signaling Pathway in Apoptosis

Bik initiates apoptosis primarily from the endoplasmic reticulum. Upon activation, it antagonizes
anti-apoptotic proteins like Bcl-2 and Bcl-xL. This action, combined with the mobilization of ER
calcium stores to the mitochondria, leads to the activation of the effector proteins BAX and
BAK. Activated BAX/BAK oligomerize in the outer mitochondrial membrane, leading to the
release of cytochrome c¢ and the initiation of the caspase cascade, culminating in apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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